2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride
Overview
Description
“2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride” is a chemical compound with the molecular formula C10H14ClNO2 and a molecular weight of 215.68 . It is a useful synthetic intermediate .
Synthesis Analysis
The synthesis of related compounds, such as 2-aminophenylacetic acid, involves the use of phenylacetic acid which carries an amino group at position 2 of the phenyl ring . Another related compound, rilpivirine, is synthesized in three steps, one of which involves the synthesis of (E)-3-(4-amino-3,5-dimethylphenyl)acrylonitrile hydrochloride .
Molecular Structure Analysis
The molecular structure of “2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride” consists of a phenyl ring substituted with two methyl groups at positions 2 and 3, an amino group at position 2, and an acetic acid group .
Physical And Chemical Properties Analysis
“2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride” is a solid at room temperature . It has a molecular weight of 215.68 .
Scientific Research Applications
Synthesis and Characterization of Fluorescent Compounds
2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride is involved in the synthesis of fluorescent compounds. For instance, a series of 1,3,5-triaryl-2-pyrazolines, which exhibit fluorescence properties, was synthesized by involving derivatives similar to 2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride. These compounds demonstrated fluorescence in the blue region upon ultraviolet irradiation, suggesting potential applications in materials science for fluorescent tagging and labeling (Hasan, Abbas, & Akhtar, 2011).
Polymer Research
In polymer science, derivatives of 2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride have been used to create poly(amido-amine)s carrying primary amino groups as side substituents. These polymers have potential applications in drug delivery systems, particularly as nonviral vectors for gene therapy, highlighting the compound's significance in biomedical research (Malgesini, Verpilio, Duncan, & Ferruti, 2003).
Conformational Analyses
2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride has also been a subject of conformational analysis studies. Research involving its derivatives has provided insights into the molecular structures and interactions of such compounds, which is crucial for understanding their chemical behavior and potential applications in drug design and other fields (Nitek, Kania, Marona, Waszkielewicz, & Żesławska, 2020).
Anticancer Activity
There has been research into derivatives of 2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride for their potential anticancer activity. A study synthesized a series of compounds based on structure modification of related esters, which were evaluated for their anticancer properties, indicating the compound's relevance in medicinal chemistry (Rayes, Aboelmagd, Gomaa, Ali, & Fathalla, 2019).
Corrosion Inhibition
Derivatives of 2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride have been investigated for their application as corrosion inhibitors. A study on hydrazone derivatives showed their efficacy in inhibiting mild steel corrosion in acidic media, which is significant for industrial applications where corrosion resistance is crucial (Lgaz, Chaouiki, Albayati, Salghi, El aoufir, Ali, Khan, Mohamed, & Chung, 2019).
Safety and Hazards
The safety information for “2-Amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .
properties
IUPAC Name |
2-amino-2-(2,3-dimethylphenyl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-6-4-3-5-8(7(6)2)9(11)10(12)13;/h3-5,9H,11H2,1-2H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKWURIDMMPLTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(C(=O)O)N)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1796884-34-8 |
Source
|
| Record name | 2-amino-2-(2,3-dimethylphenyl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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